Cas no 2680891-82-9 (1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2680891-82-9
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 5636961
• PubChem ID: 165929508
• Update Time: 2025-06-10

1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680891-82-9
• 1-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]bicyclo[2.1.1]hexane-5-carboxylic acid
• EN300-28291286
• 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C14H18F3NO3/c15-14(16,17)12(21)18-5-2-9(3-6-18)13-4-1-8(7-13)10(13)11(19)20/h8-10H,1-7H2,(H,19,20)
• InChI Key： YCSXQHPVNZQWQZ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C12CCC(C1)C2C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo2.1.1hexane-5-carboxylic acid

Comprehensive Overview of 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2680891-82-9)

The compound 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2680891-82-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[2.1.1]hexane core and trifluoroacetyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid is its role in addressing current challenges in medicinal chemistry, such as improving metabolic stability and bioavailability. The trifluoroacetyl group is known to enhance the lipophilicity of molecules, which can be crucial for crossing biological membranes. This property aligns with the increasing demand for compounds that can overcome the limitations of traditional drug candidates, a topic frequently searched in academic and industrial forums.

In addition to its pharmaceutical applications, CAS No. 2680891-82-9 is also being explored in material science. The rigid bicyclo[2.1.1]hexane scaffold offers unique stereoelectronic properties, making it a promising candidate for the design of advanced polymers and coatings. This versatility has led to a surge in research publications and patents, reflecting its potential to revolutionize multiple industries. Users searching for "innovative chemical intermediates" or "high-performance materials" will find this compound highly relevant.

The synthesis of 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid involves sophisticated organic transformations, including cycloaddition reactions and selective functionalization. These processes are often optimized for scalability and efficiency, addressing the needs of industrial-scale production. Given the current focus on sustainable chemistry, researchers are also investigating greener synthetic routes for this compound, a topic that resonates with environmentally conscious stakeholders.

Another area of interest is the computational modeling of CAS No. 2680891-82-9. Advanced molecular docking studies and quantum mechanical calculations are being employed to predict its interactions with biological targets. This approach aligns with the broader trend of integrating artificial intelligence and machine learning in drug discovery, a hot topic in scientific communities. Searches for "AI in chemistry" or "computational drug design" often highlight the importance of such compounds in cutting-edge research.

Safety and regulatory aspects of 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid are also under scrutiny. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. This emphasis on safety protocols reflects the broader industry shift toward responsible chemical management, a subject frequently searched by professionals in the field.

In summary, 1-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2680891-82-9) represents a multifaceted compound with significant potential across various scientific disciplines. Its structural complexity, combined with its diverse applications, makes it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of chemical and pharmaceutical advancements.